Cas no 2138115-71-4 (3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138115-71-4
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6373288
• PubChem ID: 165748208
• Update Time: 2025-06-08

3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160629
• 3-[(3-cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• 2138115-71-4
• 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-3-5-14-9-10-15(18)12-16(14)17(2)11-4-6-13-7-8-13/h13-16,18H,3-12H2,1-2H3
• InChI Key： RSUJMINNNBSYAO-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CCCC1CC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138115-71-4)

The compound 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138115-71-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclopropylpropyl moiety, a methylamino substituent, and a propylcyclohexanol backbone. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its stereochemical complexity and bioactive potential.

In recent years, the demand for novel cyclohexanol derivatives has surged, driven by their utility in drug discovery and agrochemical development. The presence of both amino and hydroxyl groups in 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol suggests its potential as a building block for chiral catalysts or bioactive intermediates. This aligns with current trends in green chemistry, where multifunctional molecules are prized for their efficiency in reducing synthetic steps.

The synthesis of CAS No. 2138115-71-4 often involves multi-step reactions, including reductive amination and stereoselective reduction, which are topics frequently searched in academic databases. Its cyclopropyl group, known for conferring metabolic stability, is a hotspot in medicinal chemistry, addressing common queries about "improving drug half-life." Additionally, the propylcyclohexanol core resonates with searches for "lipophilic modifiers," a key concern in optimizing drug delivery systems.

From an industrial perspective, 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol is gaining attention for its potential role in high-performance polymers. Its rigid cyclohexane ring and flexible side chains could enhance thermal stability in specialty materials, a topic trending in advanced manufacturing forums. Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for characterizing this compound, reflecting laboratory professionals' frequent searches for "structural elucidation methods."

Environmental and regulatory considerations are also pivotal. While 2138115-71-4 is not classified as hazardous, its biodegradability and ecotoxicity profile remain under study, addressing the growing public interest in "sustainable chemical design." This compound exemplifies how tailored molecular architectures can bridge gaps between academic innovation and industrial application, making it a recurring subject in patent literature and R&D collaborations.

In summary, 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-propylcyclohexan-1-ol represents a convergence of structural ingenuity and practical utility. Its relevance to drug development, material science, and catalytic processes ensures its prominence in contemporary chemical discourse, while its synthetic challenges inspire ongoing methodological advancements in organic chemistry.